2-(azepan-1-ylmethyl)-6-(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one

• Molecular Formula: C17H22ClN3O
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 2-(azepan-1-ylmethyl)-6-(4-chlorophenyl)-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C17H22ClN3O/c18-15-7-5-14(6-8-15)16-9-10-17(22)21(19-16)13-20-11-3-1-2-4-12-20/h5-8H,1-4,9-13H2
• InChI Key: HALOUKWKZVUWLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CN2C(=O)CCC(=N2)C3=CC=C(C=C3)Cl

Description

2-(azepan-1-ylmethyl)-6-(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one is a synthetic organic compound that belongs to the class of pyridazinones. Pyridazinones are known for their diverse biological activities and have been studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(azepan-1-ylmethyl)-6-(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one typically involves the following steps:

Formation of the Pyridazinone Core: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or ketoesters.

Substitution Reactions:

Industrial Production Methods

Industrial production methods may involve optimizing the reaction conditions to maximize yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Various substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Such as alkyl halides or aryl halides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials or as intermediates in chemical processes.

Mechanism of Action

The mechanism of action of 2-(azepan-1-ylmethyl)-6-(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through these interactions, leading to various biological outcomes.

Comparison with Similar Compounds

Similar Compounds

Pyridazinone Derivatives: Compounds with similar pyridazinone cores but different substituents.

Azepane Derivatives: Compounds containing the azepane ring structure.

Chlorophenyl Derivatives: Compounds with the 4-chlorophenyl group.

Uniqueness

2-(azepan-1-ylmethyl)-6-(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical properties compared to other similar compounds.